Cas no 2096335-81-6 (2-Chloro-5-methoxy-4-methylbenzeneboronic acid)

• Product Name: 2-Chloro-5-methoxy-4-methylbenzeneboronic acid
• CAS No: 2096335-81-6
• MF: C₈H₁₀BClO₃
• MW: 200.427201747894
• MDL: MFCD11870203
• CID: 4638034
• PubChem ID: 56737672
• Update Time: 2024-11-06

2-Chloro-5-methoxy-4-methylbenzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxy-4-methylbenzeneboronic acid
• (2-chloro-5-methoxy-4-methylphenyl)boronic acid
• Y2305
• LS-13421
• CS-0178271
• 2096335-81-6
• (2-chloro-5-methoxy-4-methylphenyl)boronicacid
• MFCD11870203

• MDL： MFCD11870203
• Inchi： 1S/C8H10BClO3/c1-5-3-7(10)6(9(11)12)4-8(5)13-2/h3-4,11-12H,1-2H3
• InChI Key： SGXKFHANCRFZQV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1B(O)O)OC

Computed Properties

• Exact Mass: 200.0411520g/mol
• Monoisotopic Mass: 200.0411520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7